Cas no 2648946-37-4 (methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride)
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride
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- MDL: MFCD34168748
- Inchi: 1S/C9H10BrNO2.ClH/c1-13-9(12)6-2-3-7(5-11)8(10)4-6;/h2-4H,5,11H2,1H3;1H
- InChI Key: SMTANYAYRWCAQV-UHFFFAOYSA-N
- SMILES: C(C1C=CC(CN)=C(Br)C=1)(=O)OC.Cl
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782034-1g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95% | 1g |
$743.0 | 2023-09-09 | |
| Enamine | EN300-27782034-5g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95% | 5g |
$2152.0 | 2023-09-09 | |
| Enamine | EN300-27782034-10g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95% | 10g |
$3191.0 | 2023-09-09 | |
| Enamine | EN300-27782034-0.05g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-27782034-0.1g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-27782034-0.25g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 0.25g |
$367.0 | 2025-03-19 | |
| Enamine | EN300-27782034-0.5g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 0.5g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-27782034-1.0g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-27782034-2.5g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-27782034-5.0g |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride |
2648946-37-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 |
methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride
Comprehensive Overview of Methyl 4-(Aminomethyl)-3-Bromobenzoate Hydrochloride (CAS No. 2648946-37-4)
Methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride (CAS No. 2648946-37-4) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromine substituent and an aminomethyl group, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibitors and receptor modulators.
The growing demand for high-purity intermediates like methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride aligns with trends in precision medicine and green chemistry. As sustainability becomes a priority, synthetic routes for this compound are being optimized to reduce waste and energy consumption. Questions such as "What are the synthetic routes for CAS No. 2648946-37-4?" or "How is methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride used in drug development?" are frequently searched, reflecting its relevance in modern chemistry.
From a technical perspective, the hydrochloride salt form of this compound enhances its stability and solubility, critical for laboratory and industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, a topic often queried by quality control professionals. Additionally, its role in peptide coupling reactions and cross-coupling catalysis has sparked interest in academic circles, as evidenced by recent publications.
The compound’s structure-activity relationship (SAR) is another hot topic, particularly in medicinal chemistry forums. Researchers explore how modifications to its benzoate core or bromine position influence biological activity. This aligns with broader industry trends toward fragment-based drug design, where small molecules like CAS No. 2648946-37-4 serve as building blocks for larger therapeutics.
In summary, methyl 4-(aminomethyl)-3-bromobenzoate hydrochloride exemplifies the intersection of innovation and practicality in chemical synthesis. Its versatility and alignment with cutting-edge research ensure its continued importance in scientific advancements.
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